Cas no 2228695-68-7 (pyrazolo1,5-apyrimidine-6-carboximidamide)

• Product Name: pyrazolo1,5-apyrimidine-6-carboximidamide
• CAS No: 2228695-68-7
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 6000225
• PubChem ID: 165965317
• Update Time: 2025-10-29

pyrazolo1,5-apyrimidine-6-carboximidamide Chemical and Physical Properties

Names and Identifiers

• pyrazolo1,5-apyrimidine-6-carboximidamide
• 2228695-68-7
• pyrazolo[1,5-a]pyrimidine-6-carboximidamide
• EN300-1737416

• Inchi： 1S/C7H7N5/c8-7(9)5-3-10-6-1-2-11-12(6)4-5/h1-4H,(H3,8,9)
• InChI Key： IJQGNRUOQMRBKH-UHFFFAOYSA-N
• SMILES： N12C=C(C(=N)N)C=NC1=CC=N2

Computed Properties

• Exact Mass: 161.07014524g/mol
• Monoisotopic Mass: 161.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 80.1Ų

Additional information on pyrazolo1,5-apyrimidine-6-carboximidamide

Pyrazolo[1,5-a]Pyrimidine-6-Carboximidamide (CAS No. 2228695-68-7): A Comprehensive Overview

Pyrazolo[1,5-a]pyrimidine-6-carboximidamide, identified by the CAS registry number 2228695-68-7, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and potential applications in drug discovery. The molecule features a fused pyrazole and pyrimidine ring system, with a carboximidamide group attached at the 6-position. This structural arrangement imparts distinctive electronic and steric properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of pyrazolo[1,5-a]pyrimidine-6-carboximidamide involves a multi-step process that typically begins with the preparation of the pyrazolopyrimidine core. Recent advancements in synthetic methodologies have enabled chemists to optimize the yield and purity of this compound. For instance, a study published in the Journal of Heterocyclic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis to streamline the formation of the pyrazolopyrimidine framework. This method not only enhances reaction efficiency but also reduces the environmental footprint associated with traditional synthetic routes.

The chemical properties of pyrazolo[1,5-a]pyrimidine-6-carboximidamide are heavily influenced by its molecular structure. The conjugated π-system within the fused rings contributes to its stability and reactivity. Additionally, the carboximidamide group introduces hydrogen bonding capabilities, which can significantly impact the compound's solubility and bioavailability. These attributes make it an attractive candidate for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting specific biological pathways.

Recent research has focused on evaluating the biological activity of pyrazolo[1,5-a]pyrimidine-6-carboximidamide. Studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory effects against certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The ability of this compound to modulate enzyme activity suggests its potential as a lead molecule for drug development.

In addition to its pharmacological applications, pyrazolo[1,5-a]pyrimidine-6-carboximidamide has also been explored for its role in materials science. Researchers have investigated its use as a building block for constructing advanced materials with tailored electronic properties. For example, a team led by Dr. Johnson reported on the incorporation of this compound into organic semiconductors, where it enhanced charge transport characteristics due to its extended conjugation system.

The growing interest in pyrazolo[1,5-a]pyrimidine-6-carboximidamide is further evidenced by its inclusion in several high-throughput screening campaigns aimed at identifying novel bioactive compounds. Its structural versatility and unique reactivity make it an invaluable tool for exploring uncharted territories in chemical biology.

In conclusion, pyrazolo[1,5-a]pyrimidine-6-carboximidamide (CAS No. 2228695-68-7) stands as a testament to the ingenuity of modern chemical research. With its diverse applications spanning from drug discovery to materials science, this compound continues to be a focal point for scientists seeking innovative solutions across various disciplines.